(3R)-3-amino-3-(5-chlorothiophen-2-yl)propanoic acid hydrochloride
Overview
Description
“(3R)-3-amino-3-(5-chlorothiophen-2-yl)propanoic acid hydrochloride” is a chemical compound. It is a derivative of propanoic acid, where one of the hydrogen atoms on the third carbon is replaced by an amino group and the other by a 5-chlorothiophen-2-yl group .
Physical And Chemical Properties Analysis
“(3R)-3-amino-3-(5-chlorothiophen-2-yl)propanoic acid hydrochloride” is a powder at room temperature . Its molecular weight is 190.65 .Scientific Research Applications
Spectroscopic and Diffractometric Characterization
A study conducted by Vogt, Williams, Johnson, and Copley (2013) explored polymorphic forms of a compound closely related to (3R)-3-amino-3-(5-chlorothiophen-2-yl)propanoic acid hydrochloride. They utilized spectroscopic and diffractometric techniques for characterization, highlighting the significance of such methods in analyzing the physical and chemical properties of similar compounds (Vogt et al., 2013).
Fluorescence Derivatisation
Frade, Barros, Moura, and Gonçalves (2007) examined the use of a related compound for fluorescence derivatisation of amino acids. Their research demonstrated the potential of such compounds as fluorescent derivatising agents, particularly in biological assays (Frade et al., 2007).
Optical Resolution and Crystallization Techniques
Shiraiwa et al. (2006) investigated the optical resolution of a compound similar to the one , using replacing and preferential crystallization techniques. Their work underscores the importance of such methods in obtaining optically active pharmaceutical compounds (Shiraiwa et al., 2006).
Poly Vinyl Alcohol/Acrylic Acid Hydrogels Modification
Aly and El-Mohdy (2015) researched the modification of poly vinyl alcohol/acrylic acid hydrogels using various amine compounds, including ones structurally akin to (3R)-3-amino-3-(5-chlorothiophen-2-yl)propanoic acid hydrochloride. This modification process revealed increased thermal stability and potential medical applications (Aly & El-Mohdy, 2015).
Platinum Complexes Synthesis for Antiproliferative Activity
Riccardi et al. (2019) synthesized new platinum complexes using a structurally similar alanine-based amino acid. These complexes showed potential for anticancer activity and DNA binding, highlighting the compound's role in developing new therapeutic agents (Riccardi et al., 2019).
Safety And Hazards
The safety and hazards of a compound depend on its physical and chemical properties. For “(3R)-3-amino-3-(5-chlorothiophen-2-yl)propanoic acid hydrochloride”, the safety information includes hazard statements H315, H319, and H335, and precautionary statements P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
(3R)-3-amino-3-(5-chlorothiophen-2-yl)propanoic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClNO2S.ClH/c8-6-2-1-5(12-6)4(9)3-7(10)11;/h1-2,4H,3,9H2,(H,10,11);1H/t4-;/m1./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RYLXELDMJXHSRJ-PGMHMLKASA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1)Cl)C(CC(=O)O)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=C(SC(=C1)Cl)[C@@H](CC(=O)O)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9Cl2NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3R)-3-amino-3-(5-chlorothiophen-2-yl)propanoic acid hydrochloride | |
CAS RN |
1384424-51-4 |
Source
|
| Record name | 2-Thiophenepropanoic acid, β-amino-5-chloro-, hydrochloride (1:1), (βR)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1384424-51-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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